Cas no 98708-80-6 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid)

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid is a non-natural amino acid derivative featuring a tert-butyl-substituted phenyl group, which enhances its steric and electronic properties. This compound is particularly valuable in peptide synthesis and medicinal chemistry, where the bulky tert-butyl group can influence conformational stability and receptor binding interactions. Its structural characteristics make it useful for designing enzyme inhibitors, bioactive peptides, and other pharmacologically relevant molecules. The tert-butyl moiety also improves lipophilicity, potentially enhancing membrane permeability in drug development applications. This amino acid derivative is typically employed as a building block in organic and bioconjugation chemistry, offering researchers a versatile tool for tailoring molecular properties.
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid structure
98708-80-6 structure
Product Name:2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
CAS No:98708-80-6
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD05227971
CID:801995
PubChem ID:4388029
Update Time:2025-10-31

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
    • 4-tert-Butyl-DL-phenylalanine
    • Phenylalanine,4-(1,1-dimethylethyl)-
    • 4-(1,1-Dimethylethyl)phenylalanine
    • AKOS016844024
    • 2-amino-3-(4-tert-butylphenyl)propanoic Acid
    • p-tert-Butylphenylalanine, DL-
    • MFCD02259529
    • SCHEMBL383813
    • CSJZKSXYLTYFPU-UHFFFAOYSA-N
    • DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH)
    • DL-Phenylalanine, 4-(1,1-dimethylethyl)-
    • UNII-V7SND02UUK
    • 4-(tert-Butyl)-DL-phenylalanine
    • SY110085
    • N10919
    • V7SND02UUK
    • SOLVENTORANGE63
    • SY044886
    • DL-4-TERT-BUTYLPHENYLALANINE
    • CS-0154899
    • DTXSID90402736
    • 4-(1,1-Dimethylethyl)-DL-phenylalanine
    • AB11722
    • BCP11602
    • AKOS000173370
    • 4-t-butyl-D,L-phenylalanine
    • MFCD02259528
    • 4-(tert-Butyl)-D-phenylalanine
    • 4-(tert-Butyl)-L-phenylalanine
    • AS-75832
    • AB21667
    • A858516
    • 98708-80-6
    • L-Phenylalanine,4-(1,1-dimethylethyl)-
    • 3-(3,6-DIOXO-3,6-DIHYDROPYRIDAZIN-1(2H)-YL)PROPANOICACID
    • AB11725
    • SY254890
    • MFCD05227971
    • DB-319254
    • D-4-TERT-BUTYLPHENYLALANINE
    • L-4-TETR-BUTYLPHENYLALANINE
    • D-4-TETR-BUTYLPHENYLALANINE
    • MDL： MFCD05227971
    • Inchi： 1S/C13H19NO2/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11H,8,14H2,1-3H3,(H,15,16)
    • InChI Key： CSJZKSXYLTYFPU-UHFFFAOYSA-N
    • SMILES： OC(C(CC1C=CC(=CC=1)C(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.084
  • Boiling Point: 347.5 ℃ at 760 mmHg

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116013-1g
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
 98708-80-6 95%
1g
 $383.16 2023-08-31
Chemenu
CM283370-1g
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
 98708-80-6 95%
1g
 $400 2021-06-09
abcr
AB464460-250 mg
DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH); .
 98708-80-6
250mg
 €111.70 2023-04-21
abcr
AB464460-1 g
DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH); .
 98708-80-6
1g
 €180.20 2023-04-21
abcr
AB464460-5 g
DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH); .
 98708-80-6
5g
 €470.80 2023-04-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TE441-200mg
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
 98708-80-6 95+%
200mg
 196.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TE441-50mg
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
 98708-80-6 95+%
50mg
 88.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TE441-1g
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
 98708-80-6 95+%
1g
 687.0CNY 2021-07-14
Chemenu
CM283370-1g
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
 98708-80-6 95%
1g
 $400 2022-06-09
eNovation Chemicals LLC
D698152-1g
4-(tert-Butyl)-DL-phenylalanine
 98708-80-6 95%
1g
 $715 2024-07-20

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98708-80-6)2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
Order Number:A858516
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):150.0
Email:sales@amadischem.com

2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Related Literature

Related Categories

98708-80-6 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:98708-80-6)2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
A858516
Purity:99%
Quantity:5g
Price ($):150.0
Email